Cas no 20734-35-4 ( )

• Product Name: &nbsp
• CAS No: 20734-35-4
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 910384
• PubChem ID: 261295
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(dipropylamino)-3-prop-2-enoxypropan-2-ol
• 1-(dipropylamino)-3-(prop-2-en-1-yloxy)propan-2-ol
• AC1L64ZP
• AC1Q77ED
• AR-1B2972
• CTK4E4971
• KST-1B1602
• NCIOpen2_006008
• NSC93275
• NSC-93275
• DTXSID30293983
• 20734-35-4
•  

• Inchi： 1S/C12H25NO2/c1-4-7-13(8-5-2)10-12(14)11-15-9-6-3/h6,12,14H,3-5,7-11H2,1-2H3
• InChI Key： KHRDQXBVYLANBF-UHFFFAOYSA-N
• SMILES： OC(COCC=C)CN(CCC)CCC

Computed Properties

• Exact Mass: 215.18865
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7